Cas no 1807403-53-7 (Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate
• CAS No: 1807403-53-7
• MF: C₁₅H₁₇ClO₄
• MW: 296.746083974838
• CID: 4956443
• Update Time: 2025-06-08

Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate

• Inchi： 1S/C15H17ClO4/c1-2-20-15(19)13-6-5-11(4-3-9-16)12(10-13)7-8-14(17)18/h5-8,10H,2-4,9H2,1H3,(H,17,18)/b8-7+
• InChI Key： LRUHGMTYCDCNJR-BQYQJAHWSA-N
• SMILES： ClCCCC1C=CC(C(=O)OCC)=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 354
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate

Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate (CAS No. 1807403-53-7): A Comprehensive Overview

Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate (CAS No. 1807403-53-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex aromatic core, substituted with a carboxyvinyl group and a chloropropyl chain, which imparts specific chemical and physical properties that make it a valuable intermediate in the development of novel compounds.

The chemical structure of Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate is particularly noteworthy. The presence of the carboxyvinyl group (C=C-COOH) introduces reactivity and functional versatility, while the chloropropyl substituent (Cl-CH2-CH2-CH2-) provides additional sites for chemical modification. This combination of functional groups allows for a wide range of synthetic transformations, making the compound a versatile building block in organic synthesis.

In the context of pharmaceutical research, Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for developing new drugs with improved pharmacological profiles. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of novel anti-inflammatory agents. The carboxylic acid functionality can be readily converted into various bioactive moieties, such as amides or esters, which are known to exhibit anti-inflammatory and analgesic properties.

Additionally, the chloropropyl substituent offers opportunities for further functionalization through substitution reactions. This can be particularly useful in the design of prodrugs, where the chloropropyl group can be replaced with more biologically active groups to enhance drug delivery and efficacy. A study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate in the development of prodrugs for targeted cancer therapy. The ability to introduce specific functionalities at this position allows for fine-tuning of drug properties, such as solubility and metabolic stability.

In materials science, Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate has been investigated for its potential applications in polymer chemistry. The presence of the carboxyvinyl group can facilitate polymerization reactions, leading to the formation of polymers with unique properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the synthesis of copolymers with enhanced mechanical strength and thermal stability. These materials have shown promise in various applications, including coatings, adhesives, and biomedical devices.

The synthesis of Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach involves the esterification of 3-(2-carboxyvinyl)-4-hydroxybenzoic acid with ethanol followed by alkylation with 1-bromo-3-chloropropane. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize these processes and reduce reaction times.

Recent advancements in analytical techniques have also contributed to a better understanding of Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to characterize this compound and monitor its purity during synthesis and application. These techniques provide detailed insights into the molecular structure and behavior of Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate, facilitating its use in various scientific endeavors.

In conclusion, Ethyl 3-(2-carboxyvinyl)-4-(3-chloropropyl)benzoate (CAS No. 1807403-53-7) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive intermediate for developing novel compounds with diverse applications. Ongoing research continues to explore new avenues for its use, highlighting its importance in modern scientific research.